Cas no 88594-72-3 (Benzeneacetic acid, 4-(2-oxopropyl)-)

• Product Name: Benzeneacetic acid, 4-(2-oxopropyl)-
• CAS No: 88594-72-3
• MF: C₁₁H₁₂O₃
• MW: 192.211183547974
• CID: 627595
• PubChem ID: 22051227
• Update Time: 2025-04-19

Benzeneacetic acid, 4-(2-oxopropyl)- Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, 4-(2-oxopropyl)-
• 2-[4-(2-oxopropyl)phenyl]acetic acid
• [4-(2-oxopropyl)phenyl]acetic acid
• 88594-72-3
• DTXSID20622026
• SCHEMBL8277240

• Inchi： 1S/C11H12O3/c1-8(12)6-9-2-4-10(5-3-9)7-11(13)14/h2-5H,6-7H2,1H3,(H,13,14)
• InChI Key： LIEZNODWXNSTDB-UHFFFAOYSA-N
• SMILES： O=C(C)CC1C=CC(CC(=O)O)=CC=1

Computed Properties

• Exact Mass: 192.078644241g/mol
• Monoisotopic Mass: 192.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 54.4Ų